Cas no 1806318-91-1 (4-Benzoxazolecarbonitrile, 2-amino-)

• Product Name: 4-Benzoxazolecarbonitrile, 2-amino-
• CAS No: 1806318-91-1
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 4618007
• Update Time: 2025-06-08

4-Benzoxazolecarbonitrile, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolecarbonitrile, 2-amino-
• 2-amino-1,3-benzoxazole-4-carbonitrile

• Inchi： 1S/C8H5N3O/c9-4-5-2-1-3-6-7(5)11-8(10)12-6/h1-3H,(H2,10,11)
• InChI Key： IYFPXVIQYSZWGH-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(C#N)=C2N=C1N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Benzoxazolecarbonitrile, 2-amino-

2-Amino-4-Benzoxazolecarbonitrile (CAS No. 1806318-91-1): A Comprehensive Overview

2-Amino-4-benzoxazolecarbonitrile (CAS No. 1806318-91-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzoxazole and cyano functionalities, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 2-amino-4-benzoxazolecarbonitrile.

The chemical structure of 2-amino-4-benzoxazolecarbonitrile is defined by its benzoxazole ring, which is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. The presence of the cyano group (-CN) at the 4-position of the benzoxazole ring imparts unique electronic and steric properties to the molecule. Additionally, the amino group (-NH₂) at the 2-position further enhances the compound's reactivity and biological activity.

The synthesis of 2-amino-4-benzoxazolecarbonitrile has been explored through various routes. One common method involves the reaction of 2-aminothiophenol with cyanoacetic acid in the presence of a suitable catalyst. This reaction proceeds via a condensation step followed by cyclization to form the benzoxazole ring. Another approach involves the reaction of 2-cyanoacetamide with o-hydroxybenzaldehyde under acidic conditions, leading to the formation of the desired product. These synthetic methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

In terms of biological properties, 2-amino-4-benzoxazolecarbonitrile has shown significant activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, 2-amino-4-benzoxazolecarbonitrile has exhibited anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The pharmacological profile of 2-amino-4-benzoxazolecarbonitrile has also been investigated in preclinical models. In vitro studies have shown that it can effectively inhibit cell proliferation and induce apoptosis in cancer cell lines. Furthermore, in vivo experiments have demonstrated its ability to reduce tumor growth and improve survival rates in animal models of cancer. These findings suggest that 2-amino-4-benzoxazolecarbonitrile may have therapeutic potential in treating various types of cancer.

Beyond its anticancer properties, 2-amino-4-benzoxazolecarbonitrile has also shown promise in other therapeutic areas. For example, it has been evaluated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have indicated that it can protect neurons from oxidative damage and promote neuronal survival, making it a potential candidate for developing neuroprotective drugs.

The safety profile of 2-amino-4-benzoxazolecarbonitrile is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2-amino-4-benzoxazolecarbonitrile (CAS No. 1806318-91-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in drug discovery and development.